Cas no 1257071-45-6 (6-Bromo-2,3-difluoropyridine)

• Product Name: 6-Bromo-2,3-difluoropyridine
• CAS No: 1257071-45-6
• MF: C₅H₂BrF₂N
• MW: 193.976887226105
• MDL: MFCD20527926
• CID: 2191559
• PubChem ID: 71741384
• Update Time: 2025-10-30

6-Bromo-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-difluoropyridine
• P12799
• AS-51496
• DB-317998
• SY029394
• DTXSID00857096
• AKOS017344366
• SCHEMBL845963
• CS-0050301
• MFCD20527926
• AC-28013
• 1257071-45-6
• 6-BROMO-2,3-DIFLUORO-PYRIDINE

• MDL： MFCD20527926
• Inchi： 1S/C5H2BrF2N/c6-4-2-1-3(7)5(8)9-4/h1-2H
• InChI Key： QMRQAHMLAMRQBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)F)F

Computed Properties

• Exact Mass: 192.93387g/mol
• Monoisotopic Mass: 192.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Bromo-2,3-difluoropyridine

Introduction to 6-Bromo-2,3-difluoropyridine (CAS No. 1257071-45-6)

6-Bromo-2,3-difluoropyridine, with the chemical formula C₅H₂BrF₂N, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromine and fluorine substituents, make it a valuable building block for further functionalization and derivatization.

The CAS number 1257071-45-6 uniquely identifies this compound and distinguishes it from other pyridine derivatives. As a halogenated heterocycle, 6-Bromo-2,3-difluoropyridine exhibits distinct electronic and steric properties that influence its reactivity and utility in synthetic chemistry. The fluorine atoms introduce electron-withdrawing effects, enhancing the electrophilicity of the pyridine ring, while the bromine atom provides a handle for further chemical modifications via cross-coupling reactions.

In recent years, 6-Bromo-2,3-difluoropyridine has been extensively explored in medicinal chemistry due to its potential as a scaffold for drug discovery. Its structural motif is found in several pharmacologically active compounds, including kinase inhibitors and antiviral agents. The fluorinated pyridine core is particularly favored in these applications because fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

One of the most compelling aspects of 6-Bromo-2,3-difluoropyridine is its role in transition-metal-catalyzed cross-coupling reactions. The bromo substituent allows for palladium-catalyzed Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and other transformations that are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many approved drugs. For instance, recent studies have demonstrated the utility of 6-Bromo-2,3-difluoropyridine in generating novel aryl-pyridine hybrids with potential anticancer activities.

Moreover, the fluorinated pyridine ring in 6-Bromo-2,3-difluoropyridine has been shown to enhance the bioavailability and binding interactions of drug molecules. Fluorine atoms can improve lipophilicity and reduce metabolic degradation, making them attractive for medicinal chemists aiming to optimize pharmacokinetic profiles. This property has led to its incorporation into several lead compounds that are currently undergoing preclinical evaluation.

Recent advancements in computational chemistry have further highlighted the significance of 6-Bromo-2,3-difluoropyridine as a key intermediate. Molecular modeling studies suggest that this compound can serve as a scaffold for designing small molecules with high binding affinity to target proteins. For example, virtual screening campaigns have identified derivatives of 6-Bromo-2,3-difluoropyridine that exhibit potent inhibition against enzymes involved in inflammatory pathways. These findings underscore the compound’s potential as a starting point for developing novel therapeutics.

The agrochemical sector has also benefited from the use of 6-Bromo-2,3-difluoropyridine. Its structural features make it a suitable precursor for synthesizing herbicides and fungicides with improved efficacy and environmental safety. Researchers have reported on its role in developing next-generation crop protection agents that offer enhanced selectivity and reduced toxicity compared to traditional formulations.

In conclusion, 6-Bromo-2,3-difluoropyridine (CAS No. 1257071-45-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic transformations, making it an indispensable tool for chemists engaged in drug discovery and crop protection research. As our understanding of molecular interactions continues to evolve, the importance of this compound is likely to grow further.